7-isobutyl-5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-1,3-dimethyl-7-(2-methylpropyl)pyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H24N4O4S/c1-12(2)10-16-22-18-17(20(27)25(4)21(28)24(18)3)19(23-16)30-11-15(26)13-6-8-14(29-5)9-7-13/h6-9,12H,10-11H2,1-5H3
• InChI Key: LJCXWLBTQYRHCI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NC2=C(C(=N1)SCC(=O)C3=CC=C(C=C3)OC)C(=O)N(C(=O)N2C)C
• Molecular Formula: C21H24N4O4S
• Molecular Weight: 428.5 g/mol

Description

7-isobutyl-5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H24N4O4S and its molecular weight is 428.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Novel Derivatives Synthesis

Research has led to the synthesis of various novel derivatives of pyrimido[4,5-d]pyrimidine compounds, which have been evaluated for their anti-inflammatory and analgesic activities. For example, derivatives of visnagenone and khellinone have been synthesized, leading to compounds with significant COX-2 selectivity and promising analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Regioselective Amination

The compound has been a subject in studies focusing on regioselective amination, providing insights into the chemical behavior of condensed pyrimidines, which is crucial for further modifications and enhancements of pharmacological properties (Gulevskaya et al., 1994).

Molecular Structure Studies

Investigations into the molecular and crystal structures of pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione derivatives have been conducted to understand their chemical interactions and potential for forming stable compounds with desired biological activities (Trilleras et al., 2009).

Antiproliferative Effect

The antiproliferative effects of N-alkylated C-6-isobutyl- or -propyl pyrimidine derivatives on various tumor cell lines have been evaluated, identifying compounds with strong effects on cell growth at micromolar concentrations, indicating potential anticancer and antimetastatic properties (Gazivoda Kraljević et al., 2014).

Chemical and Structural Characterization

Novel Synthesis Methods

Research has developed efficient synthesis methods for producing a wide range of pyrimidine derivatives, which are critical for pharmaceutical development and the exploration of new therapeutic agents. These methods are pivotal in creating derivatives with potential biological activities, including anticancer properties (Aly et al., 2018).

Nonlinear Optical Properties

The nonlinear optical properties of novel pyrimidine derivatives have been studied, revealing their potential as materials for optical device applications. This research highlights the versatility of pyrimidine derivatives not only in pharmacology but also in materials science (Shettigar et al., 2009).